Cas no 2248274-60-2 (1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate)

• Product Name: 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate
• CAS No: 2248274-60-2
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5826009
• PubChem ID: 137940013
• Update Time: 2025-09-24

1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate
• 2248274-60-2
• EN300-6511719
• Tert-butyl 2-amino-3-(1H-pyrrol-2-yl)propanoate

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)9(12)7-8-5-4-6-13-8/h4-6,9,13H,7,12H2,1-3H3
• InChI Key： FDFWHVLZXUMJGW-UHFFFAOYSA-N
• SMILES： N1C=CC=C1CC(N)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.0±27.0 °C(Predicted)
• pka: 17.23±0.50(Predicted)

Additional information on 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate

Recent Advances in the Study of 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate (CAS: 2248274-60-2)

The compound 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate (CAS: 2248274-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-based structure, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a key intermediate in the synthesis of bioactive compounds.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. These efforts are critical for its application in drug discovery and development.

One of the most notable findings in recent research is the role of 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate in the synthesis of protease inhibitors. Proteases are a class of enzymes implicated in numerous diseases, including viral infections and cancer. The ability of this compound to serve as a scaffold for designing potent protease inhibitors highlights its therapeutic potential.

Furthermore, computational modeling and in vitro assays have demonstrated that derivatives of 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate exhibit favorable pharmacokinetic properties, such as improved bioavailability and metabolic stability. These findings suggest that this compound could be a valuable asset in the development of next-generation pharmaceuticals.

In addition to its therapeutic applications, 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate has also been investigated for its potential in agrochemical research. Preliminary studies indicate that it may serve as a precursor for the synthesis of environmentally friendly pesticides, offering a sustainable alternative to traditional chemical agents.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate. Issues such as cost-effective synthesis and scalability need to be addressed to fully realize its potential in both pharmaceutical and agrochemical industries.

In conclusion, the ongoing research on 1,1-Dimethylethyl α-amino-1H-pyrrole-2-propanoate (CAS: 2248274-60-2) underscores its versatility and significance in chemical biology and pharmaceutical sciences. Continued exploration of its synthetic routes, biological activities, and applications will undoubtedly contribute to advancements in drug discovery and sustainable agriculture.